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Compound of Interest

Compound Name: PD-149164

CAS No.: 181941-32-2

Cat. No.: B609869 Get Quote

Executive Summary & Compound Profile
PD-149164 is a potent, selective dopamine D3 receptor agonist. In research settings, it is

frequently utilized to study neurobiological pathways associated with Parkinson’s disease,

schizophrenia, and cognitive function.[1]

Critical Safety Context: Unlike common laboratory reagents, PD-149164 is a High Potency

Active Pharmaceutical Ingredient (HPAPI) equivalent. Its biological activity occurs at nanomolar

concentrations. Therefore, standard chemical disposal (pouring down the drain) is strictly

prohibited. The primary risks are accidental CNS modulation in handlers and environmental

toxicity (aquatic bioaccumulation) if released into water systems.

Compound Property Details

Class Selective Dopamine D3 Receptor Agonist

Physical State
Solid (typically supplied as a Hydrochloride or

Hydrobromide salt)

Solubility
Soluble in DMSO, Ethanol; Water (salt-

dependent)

Primary Hazard
Acute Toxicity (Oral/Inhalation); Specific Target

Organ Toxicity (CNS)

Disposal Fate
High-Temperature Incineration (Must not enter

municipal water)
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Hazard Identification & Pre-Disposal Causality
Why we follow these specific steps:

Bioactivity vs. Chemical Reactivity: PD-149164 is not inherently explosive or corrosive. Its

danger lies in its biological mechanism. It binds to D3 receptors in the brain. Therefore,

"deactivation" via simple pH neutralization is ineffective. The molecule must be thermally

destroyed (incinerated) to break the pharmacophore.

Aquatic Toxicity: Dopaminergic compounds can disrupt the nervous systems of aquatic life.

Zero-discharge to sinks/drains is the absolute rule.

Dust Potential: As a solid, electrostatic forces can cause particle drift. Weighing and disposal

must occur within a Chemical Fume Hood or Biosafety Cabinet to prevent inhalation.

Personal Protective Equipment (PPE) Matrix
Before handling waste, ensure the following barrier protection is in place.

PPE Type Specification Rationale

Respiratory
N95 (minimum) or P100

Respirator

Prevents inhalation of airborne

particulates during solid waste

transfer.

Gloves
Double Nitrile (0.11 mm min.

thickness)

Provides a breakthrough time

>480 mins for most dry solids;

double layer allows outer glove

removal if contaminated.

Eye Protection Chemical Splash Goggles
Prevents ocular absorption via

dust or splash.

Clothing
Lab Coat (buttoned) + Tyvek

Sleeves

Prevents accumulation on

street clothes; sleeves cover

the wrist-glove gap.
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A. Solid Waste (Pure Compound & Contaminated Consumables)
Applicable to: Expired powder, weighing boats, contaminated gloves, and paper towels.

Segregation: Do not mix with general trash or biohazard waste (unless infectious agents are

also present). Use a dedicated chemically compatible solid waste container (wide-mouth

HDPE jar).

Double-Bagging: Place the waste inside a clear polyethylene bag. Seal it (tape or twist-tie).

Place this bag inside the rigid waste container.

Labeling: Affix a hazardous waste label.

Text: "Toxic Solid Waste - PD-149164 (Dopamine Agonist)."

Hazard Checkbox: [x] Toxic.

Decontamination of Area: Wipe down the work surface with a detergent solution (to solubilize

the compound) followed by ethanol. Dispose of wipes as solid waste.

B. Liquid Waste (Stock Solutions)
Applicable to: Unused stock solutions in DMSO, Ethanol, or Water.

Solvent Compatibility Check: Ensure the collection carboy is compatible with the solvent

(e.g., HDPE for aqueous/ethanol; Glass or Fluorinated HDPE for aggressive organics).

Transfer: Pour liquid waste into the carboy using a funnel in a fume hood.

Crucial: Do not overfill (leave 10% headspace).

Rinsing: Triple-rinse the original vial with a small volume of solvent. Add rinsate to the waste

carboy.

Labeling:

Text: "Hazardous Liquid Waste - [Solvent Name] + Trace PD-149164."

Hazard Checkbox: [x] Flammable (if organic solvent), [x] Toxic.
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C. Empty Containers (Vials)
Triple Rinse: Rinse the empty vial three times with a compatible solvent (ethanol or water).

Defacement: Cross out the original label.

Disposal:

If Rinsed: Dispose of as Glass Waste (non-hazardous).

If Unrinsed: Cap securely and dispose of as Solid Hazardous Waste (see Section A).

Visual Decision Tree: Disposal Logic
The following diagram illustrates the decision-making process for disposing of PD-149164,

ensuring no biological activity is released into the environment.
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Waste Generation:
PD-149164

Determine Waste State

Solid Waste
(Powder, Wipes, Gloves)

Liquid Waste
(Stock Solutions)

Sharps
(Needles/Syringes)

Double Bag in Polyethylene
Place in Rigid Container

Pour into Solvent-Compatible Carboy
(Do NOT pour down drain)

Immediate Disposal in
Puncture-Proof Container

Label: 'TOXIC - Dopamine Agonist'

Final Fate:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of PD-149164 waste streams.

Emergency Procedures (Spills)
In the event of a spill outside of containment:

Evacuate & Alert: Clear the immediate area. If powder was aerosolized, wait 15 minutes for

settling.
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PPE Up: Don double gloves, goggles, and N95 respirator.

Containment:

Powder: Cover with a wet paper towel (ethanol or water) to prevent dust generation. Wipe

up gently.

Liquid: Cover with absorbent pads or vermiculite.[2]

Clean Up: Wipe the area 3 times with a detergent solution, then once with water.

Disposal: Place all spill debris into the Solid Hazardous Waste stream.

Regulatory Compliance (RCRA & EPA)
While PD-149164 may not be explicitly listed on the EPA "P-List" (Acutely Hazardous) by its

specific CAS number due to its status as a research chemical, it must be managed as

Characteristic Hazardous Waste due to its toxicity profile.

Waste Code Assignment: Generally falls under D001 (Ignitable, if in organic solvent) or non-

specific Toxic waste codes depending on state regulations.

Sewer Ban: Under EPA regulations regarding pharmaceutical waste, flushing this compound

is a violation of the Clean Water Act [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b609869?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2016.00451/full
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2016.00451/full
https://blog.idrenvironmental.com/what-are-the-proper-procedures-for-laboratory-chemical-waste-disposal
https://www.benchchem.com/product/b609869#pd-149164-proper-disposal-procedures
https://www.benchchem.com/product/b609869#pd-149164-proper-disposal-procedures
https://www.benchchem.com/product/b609869#pd-149164-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609869?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

